4-(Chloromethyl)-2,6-dimethylpyridine
Overview
Description
Synthesis Analysis
The synthesis of related pyridine compounds involves selective chlorination and methylation processes. A notable method includes the use of POCl3/CH2Cl2/Et3N system as a highly selective chlorinating reagent from 2-methylpyridineN-oxide under mild reaction conditions, achieving good yields (Xia Liang, 2007). Another approach involves the synthesis from 2,3-dimethylpyridine by oxidation, nitration, and chlorination steps to obtain 4-Chloro-2,3-dimethylpyridineN-oxide with high purity and yield (Feng Xiao-liang, 2006).
Scientific Research Applications
Rearrangement Reactions : The base-catalysed reaction of a compound similar to 4-(Chloromethyl)-2,6-dimethylpyridine can lead to derivatives of both 4H- and 3H-azepines, with potential reversibility under certain conditions (Anderson & Johnson, 1966).
Large Scale Synthesis : There's a method for converting a mixture containing a compound similar to this compound into other derivatives, showcasing its utility in synthetic chemistry (Singh, Lesher, & Pennock, 1990).
Replacement of Hydrogen by Lithium or Halogen : The compound's derivatives are used in studies focusing on the systematic replacement of hydrogen atoms in similar pyridines (Karpman, Azimov, Anisimova, & Yakhontov, 1980).
Ion Mobility Spectrometry : Derivatives of this compound are used in ion mobility spectrometry studies for chemical standardization (Eiceman, Nazarov, & Stone, 2003).
Formation of Complexes in Chemistry : Research on forming various metal complexes using derivatives of this compound provides insights into coordination chemistry (Shinkawa, Sato, Shinya, Nakamura, & Okeya, 1995).
Synthesis of G-quadruplex Binding Ligand : Derivatives are used in synthesizing compounds that interact with quadruplex DNA, showing potential in cancer treatment strategies (Smith, Corry, Iyer, Norret, & Raston, 2009).
Improving Synthesis Methods : Research includes improving synthesis methods of similar compounds, demonstrating the continuous evolution of synthetic techniques (Liang, 2007).
X-Ray Crystal Structures : Studies on the X-ray crystal structures of metal complexes involving derivatives of this compound contribute to our understanding of molecular structure (Yamasaki, Saito, Tadokoro, Matsumoto, Miyajima, & Nakamura, 1997).
Mechanism of Action
Target of Action
4-(Chloromethyl)-2,6-dimethylpyridine is a complex organic compound that can participate in various chemical reactionsChloromethyl compounds are often used in organic synthesis, suggesting that their targets could be a wide range of organic molecules .
Mode of Action
The mode of action of this compound is likely to involve its interaction with its targets through chemical reactions. For instance, chloromethyl compounds are known to participate in Suzuki–Miyaura cross-coupling reactions, a type of reaction that forms carbon-carbon bonds . In this process, the chloromethyl group may act as an electrophile, reacting with a boron reagent to form a new carbon-carbon bond .
Biochemical Pathways
Given its potential use in organic synthesis, it could be involved in various biochemical pathways depending on the specific context of its use .
Pharmacokinetics
The pharmacokinetics of organic compounds can be influenced by factors such as their chemical structure, solubility, and stability .
Result of Action
As a participant in chemical reactions, it could contribute to the synthesis of various organic compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the presence of other reactants, temperature, pH, and solvent conditions . For instance, certain reactions involving chloromethyl compounds may require specific conditions, such as the presence of a catalyst or a particular temperature, to proceed efficiently .
properties
IUPAC Name |
4-(chloromethyl)-2,6-dimethylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN/c1-6-3-8(5-9)4-7(2)10-6/h3-4H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHJGMXMMZDNOOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)C)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40544332 | |
Record name | 4-(Chloromethyl)-2,6-dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40544332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120739-87-9 | |
Record name | 4-(Chloromethyl)-2,6-dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40544332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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